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Compound of Interest

Compound Name: 2,3-Dibromo-2,3-dimethylbutane

Cat. No.: B1580558 Get Quote

CAS Number: 594-81-0

This technical guide provides a comprehensive overview of 2,3-Dibromo-2,3-dimethylbutane,

a halogenated alkane relevant to researchers, scientists, and professionals in drug

development and organic synthesis. This document outlines its chemical and physical

properties, safety information, and detailed experimental protocols for its synthesis and

subsequent reactions.

Chemical and Physical Properties
2,3-Dibromo-2,3-dimethylbutane, also known as sym-dibromotetramethylethane or pinacol

dibromide, is a white to off-white crystalline solid. It is characterized by the chemical formula

C₆H₁₂Br₂ and a molecular weight of approximately 243.97 g/mol .[1] Key quantitative data for

this compound are summarized in the table below.
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Property Value Reference

CAS Number 594-81-0 [1][2]

Molecular Formula C₆H₁₂Br₂ [1]

Molecular Weight 243.97 g/mol [1]

Appearance
White to off-white powder or

crystals

IUPAC Name
2,3-dibromo-2,3-

dimethylbutane
[1]

InChI Key
KLFWZEFFWWOMIF-

UHFFFAOYSA-N
[2]

SMILES CC(C)(C(C)(C)Br)Br [1][2]

Storage Temperature
2-8°C, in a dark, inert

atmosphere

Safety and Hazard Information
2,3-Dibromo-2,3-dimethylbutane is classified as a hazardous substance. According to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it is

associated with the following hazard statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Precautionary measures include wearing protective gloves, clothing, and eye protection. In

case of contact with skin, wash with plenty of water. If eye irritation persists, seek medical

attention.

Experimental Protocols
Detailed methodologies for the synthesis of 2,3-Dibromo-2,3-dimethylbutane and its use in a

subsequent elimination reaction are provided below. These protocols are intended for use by
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trained professionals in a controlled laboratory setting.

Synthesis of 2,3-Dibromo-2,3-dimethylbutane from 2,3-
Dimethyl-2-butene
This procedure details the synthesis of the title compound via the electrophilic addition of

bromine to 2,3-dimethyl-2-butene.

Materials:

2,3-Dimethyl-2-butene

Bromine

Alcoholic potassium hydroxide solution

Procedure:

In a reaction vessel, dissolve 2,3-dimethyl-2-butene in a suitable solvent.

Slowly add a stoichiometric amount of bromine to the solution. The reaction is an addition

reaction where the bromine molecule adds across the double bond of the alkene.

The reaction proceeds to form 2,3-Dibromo-2,3-dimethylbutane.

The crude product can be isolated and purified using standard laboratory techniques such as

filtration and recrystallization.

Dehydrohalogenation to form 2,3-Dimethyl-1,3-
butadiene
This protocol describes the elimination reaction of 2,3-Dibromo-2,3-dimethylbutane to yield a

conjugated diene.

Materials:

2,3-Dibromo-2,3-dimethylbutane
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Alcoholic potassium hydroxide (KOH) solution

Procedure:

Heat the 2,3-Dibromo-2,3-dimethylbutane synthesized in the previous step with an

alcoholic solution of potassium hydroxide.

The hydroxyl group from the alcoholic KOH acts as a strong base, abstracting beta-

hydrogens.

Two consecutive beta-elimination reactions occur, resulting in the formation of 2,3-dimethyl-

1,3-butadiene.

The diene product can be isolated and purified by distillation.

Reaction Workflows and Logical Relationships
The synthesis of 2,3-dimethyl-1,3-butadiene from 2,3-dimethyl-2-butene represents a multi-step

synthetic pathway where 2,3-Dibromo-2,3-dimethylbutane serves as a key intermediate. This

workflow can be visualized to illustrate the sequence of reactions and the roles of different

reagents.
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Caption: Multi-step synthesis of 2,3-Dimethyl-1,3-butadiene.

The logical flow of the experimental work for this multi-step synthesis, from reaction setup to

product purification, can also be visualized.
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Step 1: Synthesis of Intermediate

Step 2: Elimination Reaction

Analysis
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Caption: Experimental workflow for the two-step synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1580558?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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